Cas no 912573-57-0 (Benzoic acid, 2-(acetylamino)-5-iodo-4-(trifluoromethyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(acetylamino)-5-iodo-4-(trifluoromethyl)-, methyl ester
• CAS No: 912573-57-0
• MF: C₁₁H₉F₃INO₃
• MW: 387.093745946884
• CID: 1961161
• Update Time: 2024-12-28

Benzoic acid, 2-(acetylamino)-5-iodo-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-5-iodo-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C11H9F3INO3/c1-5(17)16-9-4-7(11(12,13)14)8(15)3-6(9)10(18)19-2/h3-4H,1-2H3,(H,16,17)
• InChI Key： ROPGHZCHSZICLZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=C(C(F)(F)F)C=C1NC(C)=O

Experimental Properties

• Density: 1.792±0.06 g/cm3(Predicted)
• Boiling Point: 440.3±45.0 °C(Predicted)
• pka: 13.23±0.70(Predicted)